Cas no 1807114-24-4 (2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride
• CAS No: 1807114-24-4
• MF: C₁₀H₅ClF₆O
• MW: 290.589523077011
• CID: 4981686
• Update Time: 2025-07-22

2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride

• Inchi： 1S/C10H5ClF6O/c11-3-5-1-8(10(15,16)17)6(4-18)2-7(5)9(12,13)14/h1-2,4H,3H2
• InChI Key： CVEPVFKYASTZQM-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C(C=O)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride

Introduction to 2,5-Bis(trifluoromethyl)-4-formylbenzyl Chloride (CAS No. 1807114-24-4)

2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1807114-24-4, features a benzyl chloride core substituted with two trifluoromethyl groups at the 2- and 5-positions, along with a formyl group at the 4-position. The presence of these functional groups imparts distinct reactivity and potential applications in synthetic chemistry, drug development, and material science.

The trifluoromethyl group is a key structural feature that influences the electronic properties and metabolic stability of molecules. In pharmaceuticals, trifluoromethyl-substituted compounds are often favored due to their ability to enhance binding affinity, metabolic stability, and lipophilicity. The formyl group in 2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through condensation reactions, alkylation, or reduction pathways.

Recent advancements in medicinal chemistry have highlighted the importance of 2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride as a building block for the development of novel therapeutic agents. Its unique structure allows for the exploration of diverse pharmacophores, making it a valuable intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have utilized this compound in the design of kinase inhibitors, where the electron-withdrawing nature of the trifluoromethyl groups and the formyl group's reactivity play crucial roles in optimizing drug-like properties such as solubility and bioavailability.

In addition to its pharmaceutical applications, 2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride has shown promise in agrochemical research. The incorporation of trifluoromethyl groups into agrochemicals often enhances their efficacy against pests and pathogens while reducing environmental persistence. The formyl group provides an opportunity to link this compound to other bioactive moieties, potentially leading to the development of new pesticides or herbicides with improved performance characteristics.

The synthesis of 2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the trifluoromethyl groups followed by selective formylation at the 4-position. The use of palladium-catalyzed cross-coupling reactions has been reported to facilitate these transformations with high efficiency and selectivity. Advances in catalytic methods have further refined synthetic routes, making this compound more accessible for industrial-scale production.

From a computational chemistry perspective, the electronic structure of 2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its reactivity patterns and potential interactions with biological targets. The computational analysis highlights how the trifluoromethyl groups modulate electronic distributions across the molecule, influencing its binding affinity and metabolic fate.

The role of 2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride in material science is also emerging as an area of interest. Its ability to undergo polymerization or copolymerization with other monomers suggests potential applications in the development of advanced materials with tailored properties. For example, researchers have explored its use in creating polymers with enhanced thermal stability or optical characteristics due to the electron-withdrawing effects of the trifluoromethyl groups.

In conclusion,2,5-Bis(trifluoromethyl)-4-formylbenzyl chloride (CAS No. 1807114-24-4) represents a versatile intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—comprising multiple reactive sites—make it an invaluable tool for synthetic chemists seeking to develop novel compounds with improved biological activity and material properties. As research continues to uncover new methodologies for its synthesis and application,this compound is poised to play an increasingly significant role in advancing scientific innovation.